4-{[3-(2-thienyl)propanoyl]amino}benzoic acid

• IUPAC Name: 4-(3-thiophen-2-ylpropanoylamino)benzoic acid
• InChI: InChI=1S/C14H13NO3S/c16-13(8-7-12-2-1-9-19-12)15-11-5-3-10(4-6-11)14(17)18/h1-6,9H,7-8H2,(H,15,16)(H,17,18)
• InChI Key: OAFKMHLLGDOPGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCC(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H13NO3S
• Molecular Weight: 275.32 g/mol

Description

Synthesis Analysis

The synthesis of 4-{[3-(2-thienyl)propanoyl]amino}benzoic acid involves several steps, starting from basic chemical precursors. The process may include regioselective amidomethylation, selective esterification, and cyclization reactions to build the complex structure. For instance, synthesis methods have been developed to efficiently produce novel unnatural amino acids, which could serve as building blocks for further chemical modifications (Pascal et al., 2000).

Molecular Structure Analysis

Molecular structure analysis involves the use of spectroscopic techniques and crystallography to determine the arrangement of atoms within the molecule. The molecular structure of related compounds has been determined through X-ray crystallography, demonstrating how molecules assemble in the solid state through hydrogen bonding and other intermolecular interactions (Kosma et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving 4-{[3-(2-thienyl)propanoyl]amino}benzoic acid can include acid-base dissociation and azo-hydrazone tautomerism, which are influenced by the solvent composition and pH of the medium. These reactions are crucial for understanding the reactivity and potential applications of the compound (Baul et al., 2009).

Physical Properties Analysis

The physical properties of 4-{[3-(2-thienyl)propanoyl]amino}benzoic acid, such as solubility, melting point, and crystal structure, are determined by its molecular structure. For instance, the crystal structure analysis of related compounds reveals how molecular packing can influence the material's physical properties (Lemmerer & Bourne, 2012).

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity with other chemicals, stability under various conditions, and potential for forming derivatives, are of significant interest. Spectroscopic studies provide insights into the chemical behavior and stability of similar compounds, highlighting the importance of intramolecular charge transfer and hyperconjugative interactions (Kurt et al., 2011).